N~2~-(4-fluorophenyl)-N~1~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-fluoroanilino]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C20H16FN3O5S/c21-15-9-11-17(12-10-15)23(30(28,29)19-7-2-1-3-8-19)14-20(25)22-16-5-4-6-18(13-16)24(26)27/h1-13H,14H2,(H,22,25)
• InChI Key: MBYTUTQOYZBNKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC(=CC=C2)[N+](=O)[O-])C3=CC=C(C=C3)F
• Molecular Formula: C20H16FN3O5S
• Molecular Weight: 429.4 g/mol

Description

N~2~-(4-fluorophenyl)-N~1~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide (referred to as FSN) is a chemical compound used in scientific research for its potential therapeutic properties. FSN is a type of glycine transporter 1 (GlyT1) inhibitor, which means it can block the reuptake of glycine in the brain. This inhibition can lead to an increase in the amount of glycine available in the synapse, which has been shown to have potential therapeutic effects for a variety of neurological disorders.

Mechanism of Action

As mentioned earlier, FSN is a N~2~-(4-fluorophenyl)-N~1~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide inhibitor, which means it can block the reuptake of glycine in the brain. This leads to an increase in glycine available in the synapse, which can have various effects on neurotransmitter systems. Glycine has been shown to have a role in the regulation of NMDA receptors, which are involved in learning and memory. FSN's inhibition of this compound may lead to an increase in NMDA receptor activity, which could potentially have therapeutic effects.
Biochemical and Physiological Effects:
FSN's effects on the brain have been studied extensively. One study found that FSN can increase the levels of glycine in the cerebrospinal fluid, suggesting that it can effectively inhibit this compound in vivo. Other studies have found that FSN can increase the activity of NMDA receptors and enhance synaptic plasticity. FSN has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using FSN in lab experiments is its specificity for N~2~-(4-fluorophenyl)-N~1~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide inhibition. This means that researchers can study the effects of increased glycine levels without affecting other neurotransmitter systems. However, FSN's effects on glycine levels may be influenced by factors such as dosage and administration route, which can complicate experiments. Additionally, FSN's effects on other neurotransmitter systems may need to be considered when interpreting results.

Future Directions

There are several potential future directions for FSN research. One area of interest is its potential use in treating schizophrenia and other neurological disorders. Further studies are needed to determine the optimal dosage and administration route for FSN, as well as its long-term effects. Other potential applications for FSN include its use in enhancing cognitive function and memory. Additionally, FSN's effects on other neurotransmitter systems, such as glutamate and GABA, should be further explored.

Scientific Research Applications

FSN has been the subject of numerous scientific studies for its potential therapeutic applications. Some studies have focused on FSN's effects on schizophrenia, as glycine has been shown to have a role in the pathophysiology of this disorder. Other studies have looked at FSN's potential in treating depression, anxiety, and other neurological disorders.